Cas no 1565572-45-3 (3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine)

• Product Name: 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine
• CAS No: 1565572-45-3
• MF: C₁₁H₂₂FN
• MW: 187.297486782074
• CID: 5895163
• PubChem ID: 104276943
• Update Time: 2025-08-10

3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine
• EN300-1867197
• 1565572-45-3

• Inchi： 1S/C11H22FN/c1-2-9-3-5-10(6-4-9)11(12)7-8-13/h9-11H,2-8,13H2,1H3
• InChI Key： TXQOYCKMEVLNFN-UHFFFAOYSA-N
• SMILES： FC(CCN)C1CCC(CC)CC1

Computed Properties

• Exact Mass: 187.173627868g/mol
• Monoisotopic Mass: 187.173627868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine

Professional Introduction to 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine (CAS No. 1565572-45-3)

3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1565572-45-3, exhibits a unique structural configuration that makes it a promising candidate for various biochemical applications. The presence of both an ethylcyclohexyl moiety and a fluorinated propanamine group contributes to its distinctive chemical properties, which are being explored for their potential in drug development and therapeutic interventions.

The compound's molecular structure, characterized by a fluorine atom at the third position of the propanamine chain, introduces a level of electronic and steric influence that can modulate its interactions with biological targets. This fluorine substitution is particularly noteworthy, as fluorine atoms are frequently incorporated into pharmaceutical molecules to enhance metabolic stability, binding affinity, and overall pharmacological efficacy. The 4-ethylcyclohexyl group further contributes to the compound's three-dimensional shape, which can be critical in determining its binding mode to proteins and other biomolecules.

In recent years, there has been growing interest in the development of novel fluorinated amines due to their diverse applications in medicinal chemistry. These compounds are often investigated for their potential as intermediates in the synthesis of more complex pharmacophores. The specific combination of features in 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine positions it as a valuable building block for designing molecules with enhanced biological activity. Researchers have been particularly intrigued by its potential in the development of treatments for neurological disorders, where precise modulation of molecular interactions is essential.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Enzymes are central to numerous biological pathways, and their inhibition or activation can have profound effects on physiological processes. The unique structural features of 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine suggest that it may interact with specific enzymatic targets, potentially leading to the development of new therapeutic agents. For instance, studies have indicated that fluorinated amines can exhibit inhibitory effects on certain kinases, which are enzymes involved in cell signaling pathways associated with various diseases.

The synthesis of 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine involves sophisticated organic reactions that highlight the intersection of synthetic chemistry and medicinal research. The process typically requires careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as fluorination reactions and cycloalkylation are employed to construct the desired molecular framework. These synthetic strategies not only demonstrate the compound's complexity but also underscore the ingenuity required in modern drug discovery.

Recent advancements in computational chemistry have further accelerated the exploration of 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine's potential applications. Molecular modeling studies have been instrumental in predicting how this compound might interact with biological targets at the atomic level. These simulations provide critical insights into binding affinities, metabolic stability, and other pharmacokinetic parameters, thereby guiding experimental design and optimizing lead compounds for clinical development.

The pharmaceutical industry has been particularly keen on exploring fluorinated compounds due to their favorable pharmacokinetic properties. The introduction of fluorine into organic molecules often enhances their bioavailability and resistance to degradation by metabolic enzymes. This characteristic makes 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine an attractive candidate for further investigation. Researchers are currently evaluating its potential as a scaffold for developing novel drugs that target a wide range of diseases.

In conclusion, 3-(4-ethylcyclohexyl)-3-fluoropropan-1-amine (CAS No. 1565572-45-3) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play an increasingly important role in the development of innovative treatments for various medical conditions.